5-bromo-2-chloro-N-cyclopropylbenzamide
Cat. No. B1598312
M. Wt: 274.54 g/mol
InChI Key: HVXQTKXSRJBMDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08063105B2
Procedure details
At 0° C., a suspension of 5-bromo-2-chloro-N-cyclopropylbenzamide from the previous step (1 eq.) in THF (0.4 M) was added borane (1 M THF solution, 3 eq.). The resulting suspension was warmed to RT over 1 h and then heated at reflux for 1 h. The now pale yellow solution was re-cooled to 0° C. and carefully quenched with 1 N aq. HCl. The resulting mixture was heated at reflux for 1 h to ensure complete breakdown of the amine-borane complex. Following careful neutralization with 1 N aq. NaOH, the aqueous layer was separated and back extracted with EtOAc. The combined organic extracts were washed with brine, dried over MgSO4 and filtered. The filtrate was concentrated in vacuo and the crude product thus obtained was purified further by way of column chromatography (SiO2, Hex→80:20 (v/v) Hex:Et2O) to reveal the title compound as a colorless oil.
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[CH:4][C:5]([Cl:14])=[C:6]([CH:13]=1)[C:7]([NH:9][CH:10]1[CH2:12][CH2:11]1)=O.B>C1COCC1>[Br:1][C:2]1[CH:3]=[CH:4][C:5]([Cl:14])=[C:6]([CH:13]=1)[CH2:7][NH:9][CH:10]1[CH2:11][CH2:12]1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
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BrC=1C=CC(=C(C(=O)NC2CC2)C1)Cl
|
|
Name
|
|
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Quantity
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0 (± 1) mol
|
|
Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
B
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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at reflux for 1 h
|
|
Duration
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1 h
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
The now pale yellow solution was re-cooled to 0° C.
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
carefully quenched with 1 N aq. HCl
|
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
The resulting mixture was heated
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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at reflux for 1 h
|
|
Duration
|
1 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the aqueous layer was separated
|
EXTRACTION
|
Type
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EXTRACTION
|
|
Details
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back extracted with EtOAc
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WASH
|
Type
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WASH
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|
Details
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The combined organic extracts were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The filtrate was concentrated in vacuo
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC=1C=CC(=C(CNC2CC2)C1)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
